Cas no 136905-87-8 (Pazufloxacin mesilate)

• Product Name: Pazufloxacin mesilate
• CAS No: 136905-87-8
• MF: C₁₇H₁₉FN₂O₇S
• MW: 414.405367136002
• CID: 136621
• PubChem ID: 44181914
• Update Time: 2025-11-01

Pazufloxacin mesilate Chemical and Physical Properties

Names and Identifiers

• Pazufloxacin Mesylate
• 10-(1-Aminocyclopropyl)-9-fluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid methanesulfonate
• 10-(1-Aminocyclopropyl)-9-fluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid--methanesulfonic acid (1/1)
• AKOS026750160
• Racemic Pazufloxacin Mesylate
• FT-0673530
• 6-(1-aminocyclopropyl)-7-fluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid;methanesulfonic acid
• FT-0631193
• DTXSID20657732
• 6-(1-aminocyclopropyl)-7-fluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.0^{5,13}]trideca-5(13),6,8,11-tetraene-11-carboxylic acid; methanesulfonic acid
• PD055748
• LS-14574
• T-3762;Pazufloxacin methanesulfonate;Pazufloxacin mesilate
• K2T4E769Q9
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 10-(1-aminocyclopropyl)-9-fluoro-2,3-dihydro-3-methyl-7-oxo-, monomethanesulfonate
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 10-(1-aminocyclopropyl)-9-fluoro-2,3-dihydro-3-methyl-7-oxo-, methanesulfonate (1:1)
• 10-(1-Aminocyclopropyl)-9-fluoro-3-methyl-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid methanesulfonate
• 136905-87-8
• AB07679
• FT-0653986
• Pazufloxacin Mesylate, (RS)-
• Pazufloxacin mesilate

• Inchi： 1S/C16H15FN2O4.CH4O3S/c1-7-6-23-14-11(16(18)2-3-16)10(17)4-8-12(14)19(7)5-9(13(8)20)15(21)22;1-5(2,3)4/h4-5,7H,2-3,6,18H2,1H3,(H,21,22);1H3,(H,2,3,4)
• InChI Key： UDHGFPATQWQARM-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.FC1C=C2C(C(C(=O)O)=CN3C(C)COC(=C32)C=1C1(CC1)N)=O

Computed Properties

• Exact Mass: 414.08977
• Monoisotopic Mass: 414.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 695
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156A^2

Experimental Properties

• Boiling Point: 531.5°C at 760 mmHg
• Flash Point: 275.2°C
• PSA: 147.23
• LogP: 3.02510

Additional information on Pazufloxacin mesilate

Recent Advances in Pazufloxacin Mesilate (136905-87-8) Research: A Comprehensive Review

Pazufloxacin mesilate (CAS: 136905-87-8), a fourth-generation fluoroquinolone antibiotic, has garnered significant attention in recent years due to its broad-spectrum antibacterial activity and improved pharmacokinetic properties. This research brief synthesizes the latest findings on its mechanism of action, clinical efficacy, and emerging applications in the treatment of bacterial infections. The compound's unique chemical structure, characterized by the mesylate salt formulation, enhances its solubility and bioavailability, making it a promising candidate for both oral and intravenous administration.

Recent studies have elucidated the molecular interactions between pazufloxacin mesilate and bacterial DNA gyrase/topoisomerase IV, highlighting its dual-target inhibition mechanism. A 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated superior binding affinity to Gram-negative pathogens compared to earlier fluoroquinolones, with MIC90 values of ≤0.5 μg/mL against Pseudomonas aeruginosa and Escherichia coli. This enhanced activity is attributed to the C-7 azetidinyl substitution, which reduces efflux pump-mediated resistance.

Clinical trials conducted in Asia (particularly Japan and China) have validated pazufloxacin mesilate's efficacy in respiratory and urinary tract infections. Phase IV post-marketing surveillance data (2022-2023) from 1,200 patients showed a 92.3% clinical success rate for community-acquired pneumonia, with minimal adverse effects (3.2% incidence of mild gastrointestinal disturbances). Notably, its low CNS penetration reduces neurotoxic risks—a significant advantage over older fluoroquinolones.

Innovative formulations are expanding pazufloxacin mesilate's therapeutic potential. Research presented at the 2023 International Symposium on Antimicrobial Agents revealed nanoparticle-encapsulated versions achieving 8-fold higher lung tissue concentrations in murine models. Additionally, combination therapies with β-lactams show synergistic effects against MRSA in vitro, suggesting potential for combating multidrug-resistant organisms. Stability studies under ICH guidelines confirm the drug's compatibility with common IV solutions for up to 24 hours at room temperature.

Despite these advances, challenges remain in optimizing dosing regimens for immunocompromised patients and addressing emerging resistance patterns. Ongoing pharmacogenomic studies aim to identify biomarkers predicting treatment response. With three new patents filed in 2023 covering crystalline polymorphs and prodrug derivatives, pazufloxacin mesilate continues to evolve as a versatile antimicrobial agent in the global fight against antibiotic resistance.